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Compound of Interest

Compound Name: (3S,5R)-Rosuvastatin

Cat. No.: B1354847 Get Quote

The following provides essential safety and logistical information for the proper disposal of

(3S,5R)-Rosuvastatin, ensuring compliance with regulatory standards and promoting

laboratory safety. This guidance is intended for researchers, scientists, and drug development

professionals.

I. Personal Protective Equipment (PPE) and
Handling Precautions
Before initiating any disposal procedures, it is crucial to wear appropriate Personal Protective

Equipment (PPE). When handling Rosuvastatin, especially in powder form, care should be

taken to minimize dust generation and accumulation.[1][2]

Recommended PPE:

Protective gloves

Protective clothing

Eye protection (safety goggles with side-shields)[3]

Face protection

Ensure adequate ventilation in the handling area to avoid inhalation of dust.[1][3] After

handling, wash hands thoroughly.[1][2]
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II. Waste Characterization and Regulatory Overview
Proper disposal is dictated by local, state, and national regulations.[1] In the United States, the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA)

oversee pharmaceutical waste management under the Resource Conservation and Recovery

Act (RCRA).[4]

(3S,5R)-Rosuvastatin is not always explicitly listed as a hazardous chemical by OSHA Hazard

Communication Standards[3]; however, some safety data sheets (SDS) mandate that it and its

container be disposed of as hazardous waste.[5] Therefore, it is imperative to treat it as such to

ensure full compliance. Waste material must be disposed of in accordance with national and

local regulations.

III. Step-by-Step Disposal Protocol
This protocol outlines the approved methods for disposing of (3S,5R)-Rosuvastatin.

Step 1: Containment

Keep the waste Rosuvastatin in its original container whenever possible.

If transferring is necessary, use a suitable, clearly labeled, and closed container for disposal.

[1]

Do not mix Rosuvastatin waste with other waste streams.

Step 2: Selecting a Disposal Method

Several options are available for the final disposal of the contained waste. The primary and

recommended methods involve professional waste management services.

Option A: Licensed Hazardous Material Disposal Company: The preferred method is to offer

surplus and expired materials to a licensed hazardous material disposal company.[3][6][7]

This ensures the material is handled and disposed of in compliance with all federal and local

regulations.[3][6]

Option B: Incineration: Normal waste disposal can be carried out via incineration operated by

an accredited disposal contractor.[1] The product may be burned in an incinerator equipped
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with an afterburner and scrubber.[3][6]

Option C: Return to Manufacturer: If possible, return the pharmaceutical to the manufacturer

for proper disposal. Ensure the material is properly labeled and securely packaged.[7]

Step 3: Handling Spills

In the event of a spill:

Evacuate personnel from the immediate area.[1]

Wear the appropriate PPE as outlined in Section I.

Cover drains to prevent the product from entering them.

Carefully sweep up or vacuum the spilled material to avoid creating dust, and place it in a

suitable, closed container for disposal.[1][2]

Clean the affected area thoroughly.

Step 4: Disposal of Empty Containers

Empty containers will retain product residue.[1] They should be handled with the same

precautions as the substance itself and disposed of as hazardous waste.[1][5]

Prohibited Disposal Methods:

Do NOT pour waste, even in small quantities, down drains, sewers, or water courses.[1][3][6]

Do NOT dispose of Rosuvastatin in the regular trash unless it is explicitly permitted by local

regulations for non-hazardous pharmaceuticals and take-back options are unavailable.[8]

Given the hazardous classification in some SDSs, this method is not recommended for

laboratory settings.

Do NOT flush hazardous pharmaceuticals.[9]

IV. Quantitative Data Summary
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While specific quantitative disposal limits are determined by local regulations, the following

table summarizes key physical and chemical properties of Rosuvastatin relevant to its handling

and disposal.

Property Value Source

Molecular Formula C22H28FN3O6S [3]

Molecular Weight 481.5 g/mol [3]

Appearance White powder [7]

Solubility in Water Sparingly soluble [7]

Stability Stable under normal conditions [1]

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of (3S,5R)-
Rosuvastatin.
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Caption: Logical workflow for the disposal of (3S,5R)-Rosuvastatin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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